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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B1140463

Audience: Researchers, scientists, and drug development professionals.

Introduction

Desethylatrazine-d7 is the deuterated form of Desethylatrazine, a primary metabolite of the
widely used herbicide, Atrazine. Due to its isotopic labeling, Desethylatrazine-d7 serves as an
invaluable internal standard for the quantitative analysis of Atrazine and its metabolites in
various environmental and biological matrices. Its use in analytical methods, such as gas
chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry
(LC-MS), allows for accurate quantification by correcting for analyte loss during sample
preparation and instrumental analysis. This technical guide provides an in-depth overview of
Desethylatrazine-d7, including its chemical and physical properties, toxicological information,
inferred metabolic pathways, and detailed experimental protocols for its use.

Chemical and Physical Properties

The fundamental properties of Desethylatrazine-d7 are summarized in the table below,
providing a direct comparison of its labeled and unlabeled forms.
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Desethylatrazine

Property Desethylatrazine-d7

(unlabeled)
CAS Number 1216649-31-8[1][2] 6190-65-4[2]
Chemical Formula CeH3D7CINs CeH10CINs
Molecular Weight 194.67 g/mol [1][3] 187.63 g/mol
Appearance White to off-white solid White to off-white solid
Melting Point Not available 132-134°C
Water Solubility Not available 3.2¢g/L
Log P (octanol/water) Not available 151

2-Amino-4-(isopropyl-d7-
amino)-6-chloro-triazine, 6-
Synonyms chloro-2-N-(1,1,1,2,3,3,3-

heptadeuteriopropan-2-

2-Amino-4-chloro-6-

isopropylamino-1,3,5-triazine

yl)-1,3,5-triazine-2,4-diamine

Synthesis

A specific, publicly available, detailed protocol for the synthesis of Desethylatrazine-d7 is not
readily found in the scientific literature, likely due to the proprietary nature of its commercial
production as an analytical standard. However, a general synthetic approach can be inferred
from established methods for the synthesis of substituted 1,3,5-triazines.

The synthesis would likely start from cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). The
chlorine atoms on the triazine ring can be sequentially substituted by nucleophiles. The order of
substitution is dependent on the reaction temperature. To synthesize Desethylatrazine-d7, a
plausible route would involve:

 First Substitution: Reaction of cyanuric chloride with ammonia at a low temperature (e.g., 0-5
°C) to introduce the first amino group.

o Second Substitution: Subsequent reaction with isopropyl-d7-amine at a higher temperature
(e.g., room temperature to 50 °C) to introduce the deuterated isopropylamino group. The
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synthesis of isopropyl-d7-amine itself can be achieved through various deuteration methods
for amines.

A general workflow for such a synthesis is depicted below.

Cyanuric Chloride Step 1
p

»( 2-Amino-4,6-dichloro-
\_ 1.3 5-triazine Step 2

Ammonia (NH3) Va
(Low Temperature) - Desethylatrazine-d?)
Isopropyl-d7-amine ~
(Higher Temperature)

N-deethylatio N-deisopropylation
(CY|P450) (CYP450)
Deethylatrazine (Deisopropylatrazine)

N-deisopropylation N-deethylation

Conjugation (CYP450)

Glutathione Diaminochlorotriazine

Conjugates (DACT)
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Sample Preparation

[250 mL Water Sample)
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Solid-Phase Extraction
(Carbon Cartridge)

[Elute with Solvents]

[Dry and Concentrate)

Add Desethylatrazine-d7
(Internal Standard)

\
[Final 1.0 mL Extract)

Anav,ysis

[GC/MS Analysis)
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Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1140463?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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